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Cat. No.: B3026041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PKUMDL-LC-101-D04, also known as GPX4-Activator-1d4, is a potent, allosteric activator of

Glutathione Peroxidase 4 (GPX4).[1][2][3] GPX4 is a crucial enzyme in the regulation of

ferroptosis, an iron-dependent form of programmed cell death characterized by the

accumulation of lipid peroxides. By activating GPX4, PKUMDL-LC-101-D04 enhances the

cellular defense against lipid peroxidation, thereby inhibiting ferroptosis and related

inflammatory processes. These application notes provide recommended dosages and detailed

protocols for the use of PKUMDL-LC-101-D04 in various in vitro experimental settings.

Mechanism of Action
PKUMDL-LC-101-D04 functions as an allosteric activator of GPX4.[4] Unlike orthosteric

modulators that bind to the enzyme's active site, allosteric activators bind to a distinct site,

inducing a conformational change that enhances the enzyme's catalytic activity. This leads to

an increased rate of reduction of lipid hydroperoxides to their corresponding alcohols, thus

preventing the propagation of lipid peroxidation and subsequent ferroptotic cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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